Cas no 129244-98-0 (7-Methylsulfinylheptyl Isothiocyanate)

• Product Name: 7-Methylsulfinylheptyl Isothiocyanate
• CAS No: 129244-98-0
• MF: C₉H₁₇NOS₂
• MW: 219.367379903793
• CID: 1223871
• PubChem ID: 9837367
• Update Time: 2025-07-31

7-Methylsulfinylheptyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

• Heptane, 1-isothiocyanato-7-(methylsulfinyl)-
• 1-ISOTHIOCYANATO-7-(METHYLSULFINYL)-HEPTANE
• 1-isothiocyanato-7-methylsulfinylheptane
• 7-METHYLSULFINYLHEPTYL ISOTHIOCYANATE
• OGYHCBGORZWBPH-UHFFFAOYSA-N
• 1-Isothiocyanato-7-(methylsulfinyl)heptane
• DTXSID60431578
• 129244-98-0
• CHEBI:138800
• 7-methylsulphinylheptyl isothiocyanate
• 1-ISOTHIOCYANATO-7-METHANESULFINYLHEPTANE
• SCHEMBL1607124
• 7-Methylsulfinylheptyl Isothiocyanate

• Inchi： 1S/C9H17NOS2/c1-13(11)8-6-4-2-3-5-7-10-9-12/h2-8H2,1H3
• InChI Key： OGYHCBGORZWBPH-UHFFFAOYSA-N
• SMILES： S(C)(CCCCCCCN=C=S)=O

Computed Properties

• Exact Mass: 219.07531
• Monoisotopic Mass: 219.07515651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 8
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides Sulfoxides
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfoxides